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While the unique, strained cage structure of basketane
(pentacyclo[4.4.0.02,5.03,8.04,7]decane) has intrigued organic chemists for decades, its
application in materials science remains a largely unexplored frontier.[1] Unlike its more famous
cousins, cubane and adamantane, which have been investigated for uses ranging from high-
energy materials to pharmaceuticals, basketane has yet to find a significant foothold in the
development of new materials.

This document summarizes the available scientific information on basketane, focusing on its
synthesis and fundamental properties, which are prerequisites for any potential materials
science applications. Due to the limited published research on the use of basketane in
materials, this report will highlight the potential, based on the properties of basketane and
analogies with related cage compounds, rather than detailing established applications.

Physical and Chemical Properties of Basketane

Basketane is a saturated polycyclic hydrocarbon with the molecular formula CioH12.[2] Its rigid,
basket-like structure results in significant ring strain, estimated to be over 100 kcal/mol.[1] This
high strain energy is a defining characteristic and leads to a high heat of combustion.[2]
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Property Value Reference
Molecular Formula CioH12 [2]
Molar Mass 132.206 g-mol—* [2]
Melting Point 58-61 °C [1]
Boiling Point ~185 °C at 760 mmHg [1]
Density 1.30 g/cm3 [1]
Strain Energy >100 kcal/mol [1]

Spectroscopic data for basketane is well-characterized, with tH NMR and 13C NMR spectra
reflecting its high symmetry. Infrared spectroscopy shows typical C-H stretching bands for a
saturated hydrocarbon.[1]

Synthesis of Basketane and Its Derivatives

The synthesis of basketane is a multi-step process, and several routes have been reported.

Experimental Protocol: Synthesis of Basketane via
Diels-Alder Reaction

One common synthesis begins with a Diels-Alder reaction between cyclooctatetraene and
maleic anhydride.[2]

Materials:

Cyclooctatetraene

Maleic anhydride

Acetone

Lead tetraacetate

Hydrogen gas
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o Palladium on carbon (Pd/C) catalyst

Procedure:

o Diels-Alder Reaction: Cyclooctatetraene reacts with maleic anhydride to form a polycyclic

anhydride adduct.

o Photoisomerization: The adduct undergoes intramolecular cyclization in acetone upon

exposure to light, yielding a cage-like anhydride.[2] This step has a reported yield of 40%.[2]

o Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment

with lead tetraacetate affords basketene, the unsaturated precursor to basketane.[2]

o Hydrogenation: Basketene is hydrogenated in the presence of a palladium on carbon

catalyst to yield the final product, basketane.[2]

¢ Synthesis of Basketane 2
Hydrogenation
(H2, Pd/C)
Hydrolysis &
Decarboxylation
(Lead tetraacetate)
Photoisomerization
(Acetone, hv)
Diels-Alder Yield: 40% > > >
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Figure 1. Synthetic workflow for basketane via a Diels-Alder reaction approach.

Experimental Protocol: Synthesis of a Highly
Substituted Basketane Derivative

A synthesis for a highly substituted basketane, dimethyl 6,7-dicyano-1,3,9,9-
tetramethylpentacyclo[4.4.0.02,5.03,8.04,7]decane-4,5-dicarboxylate, has been reported with
good yields in the final steps.[3]

Materials:

» endo-2,3-dichloro-4a,8a-dicyano-4a,5,8,8a-tetrahydro-5,7-dimethyl-5,8-(2,2-
dimethylethano)-1,4-naphthoquinone

e Sodium methoxide in methanol
e Solvent for photocycloaddition (e.g., benzene or acetone)
Procedure:

 Intramolecular Photocycloaddition (Step 1): The starting Diels-Alder adduct undergoes
intramolecular photocycloaddition to afford 2,7-dichloro-4,5-dicyano-1,9,11,11-
tetramethylpentacyclo[6.4.0.02,7.04,12.05,9]dodecane-3,6-dione with a 72% vyield.[3]

e Rearrangement: Treatment of the product from step 1 with an excess of sodium methoxide in
refluxing methanol leads to a complex rearrangement, affording dimethyl 7,8-dicyano-
1,5,10,10-tetramethyltricyclo[4.2.2.02,5]deca-3,7-diene-3,4-dicarboxylate in 85% vyield.[3]

 Intramolecular Photocycloaddition (Step 2): The product from step 2 undergoes a final
intramolecular photocycloaddition to yield the highly substituted basketane derivative in 84%
yield.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15799688?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15799688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

